5-Methyl-3-(trifluoromethyl)pyridin-2-ol

• IUPAC Name: 5-methyl-3-(trifluoromethyl)-1H-pyridin-2-one
• InChI: InChI=1S/C7H6F3NO/c1-4-2-5(7(8,9)10)6(12)11-3-4/h2-3H,1H3,(H,11,12)
• InChI Key: ACZBTOXOXOEJLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC(=O)C(=C1)C(F)(F)F
• Molecular Formula: C7H6F3NO
• Molecular Weight: 177.12 g/mol

Description

5-Methyl-3-(trifluoromethyl)pyridin-2-ol is a pyridine derivative. It is a heterocyclic compound that serves as a building block in various applications, including catalysis, drug design, molecular recognition, and natural product synthesis. Its molecular formula is C7H6F3NO, with an average mass of 177.13 Da.

Synthesis Analysis

The synthesis of 5-Methyl-3-(trifluoromethyl)pyridin-2-ol can be achieved through various methods. One such method involves the fluorination of 2-chloro-5-trichloromethylpyridine. Another method involves the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of 5-Methyl-3-(trifluoromethyl)pyridin-2-ol consists of a pyridine ring with a methyl group at the 5th position and a trifluoromethyl group at the 3rd position. The presence of these groups bestows many of the distinctive physical-chemical properties observed with this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving 5-Methyl-3-(trifluoromethyl)pyridin-2-ol are diverse and depend on the desired target compound. For instance, the introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride prepared from 2,5-CTF is achieved in the final synthesis step.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Methyl-3-(trifluoromethyl)pyridin-2-ol are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Chemical Properties and Synthesis

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Specific Examples

• Berotralstat : An FDA-approved drug for hereditary angioedema (HAE), containing the TFMP moiety. .

Safety and Hazards

The safety data sheet for 5-Methyl-3-(trifluoromethyl)pyridin-2-ol indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. Therefore, it is recommended to handle this compound with appropriate protective measures and in a well-ventilated area.

Future Directions

The demand for TFMP derivatives, including 5-Methyl-3-(trifluoromethyl)pyridin-2-ol, has been increasing steadily over the last 30 years. They have found applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of TFMP will be discovered in the future.

Mechanism of Action

Target of Action

Similar compounds like 5-nitro-3-(trifluoromethyl)pyridin-2-ol and 3-chloro-5-(trifluoromethyl)pyridin-2-ol are commonly used in organic synthesis, particularly in the fields of drug synthesis and pesticide synthesis. These compounds can participate in various reactions such as alkylation and chlorination .

Mode of Action

It’s known that trifluoromethylpyridines, a group to which this compound belongs, have unique physicochemical properties due to the combination of the fluorine atom and the pyridine moiety . These properties can influence the compound’s interaction with its targets.

Biochemical Pathways

It’s worth noting that trifluoromethylpyridines are often used in the synthesis of active agrochemical and pharmaceutical ingredients , suggesting that they may interact with a variety of biochemical pathways.

Pharmacokinetics

The compound’s physicochemical properties, such as its molecular weight and structure , can influence its pharmacokinetic profile.

Result of Action

The compound’s unique physicochemical properties can influence its biological activity .

Action Environment

Factors such as ph and temperature can influence the reactions in which this compound participates .